Cas no 130140-51-1 ()

• CAS No: 130140-51-1
• MF: C₄₀H₇₈O₂
• MW: 591.046133518219
• CID: 2846093
• PubChem ID: 72710793
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C40H78O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-42-40(41)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17,19H,3-16,18,20-39H2,1-2H3/b19-17-
• InChI Key： XSTIZFZVZAORJP-ZPHPHTNESA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 590.60018173g/mol
• Monoisotopic Mass: 590.60018173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 37
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters